Salicyluric acid
Salicyluric acid
Salicyluric acid is an N-acylglycine in which the acyl group is specified as 2-hydroxybenzoyl. It has a role as a uremic toxin and a human xenobiotic metabolite. It is a N-acylglycine and a secondary carboxamide. It is functionally related to a glycine. It is a conjugate acid of a salicylurate.
Salicyluric acid is a natural product found in Cunila and Trypanosoma brucei with data available.
Salicylurate is a metabolite found in or produced by Saccharomyces cerevisiae.
Salicyluric acid is a natural product found in Cunila and Trypanosoma brucei with data available.
Salicylurate is a metabolite found in or produced by Saccharomyces cerevisiae.
Brand Name:
Vulcanchem
CAS No.:
487-54-7
VCID:
VC20777211
InChI:
InChI=1S/C9H9NO4/c11-7-4-2-1-3-6(7)9(14)10-5-8(12)13/h1-4,11H,5H2,(H,10,14)(H,12,13)
SMILES:
C1=CC=C(C(=C1)C(=O)NCC(=O)O)O
Molecular Formula:
C9H9NO4
Molecular Weight:
195.17 g/mol
Salicyluric acid
CAS No.: 487-54-7
Cat. No.: VC20777211
Molecular Formula: C9H9NO4
Molecular Weight: 195.17 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Salicyluric acid is an N-acylglycine in which the acyl group is specified as 2-hydroxybenzoyl. It has a role as a uremic toxin and a human xenobiotic metabolite. It is a N-acylglycine and a secondary carboxamide. It is functionally related to a glycine. It is a conjugate acid of a salicylurate. Salicyluric acid is a natural product found in Cunila and Trypanosoma brucei with data available. Salicylurate is a metabolite found in or produced by Saccharomyces cerevisiae. |
|---|---|
| CAS No. | 487-54-7 |
| Molecular Formula | C9H9NO4 |
| Molecular Weight | 195.17 g/mol |
| IUPAC Name | 2-[(2-hydroxybenzoyl)amino]acetic acid |
| Standard InChI | InChI=1S/C9H9NO4/c11-7-4-2-1-3-6(7)9(14)10-5-8(12)13/h1-4,11H,5H2,(H,10,14)(H,12,13) |
| Standard InChI Key | ONJSZLXSECQROL-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C(=C1)C(=O)NCC(=O)O)O |
| Canonical SMILES | C1=CC=C(C(=C1)C(=O)NCC(=O)O)O |
| Melting Point | 168 °C |
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